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Compound of Interest

Compound Name: LT175

Cat. No.: B15544120 Get Quote

The request for disposal procedures for "LT175" is ambiguous as searches have revealed

multiple substances designated with "175". To ensure accurate and safe handling and disposal

guidance, it is crucial to first correctly identify the specific substance in question.

Initial research has identified the following potential candidates for "LT175":

Lutetium-175 Oxide: A stable isotope of lutetium, appearing as a white crystalline powder.[1]

2,4-DB 175: An herbicide containing 4-(2,4-Dichlorophenoxy)butyric acid dimethylamine salt.

[2]

Ilocut 175: A metalworking fluid.[3]

LUS-175 White: A UV inkjet ink.[4]

The chemical properties and associated hazards of these substances vary significantly, and

therefore, their proper disposal procedures will be distinct. For instance, the disposal of a

stable metallic oxide will differ fundamentally from that of a liquid herbicide or a commercial ink

product.

To provide you with the essential safety and logistical information for proper disposal, please

specify which of these, or another substance you are referring to as "LT175". Once the

substance is clearly identified, detailed, step-by-step guidance on its safe disposal in a

laboratory setting can be provided, including any necessary personal protective equipment

(PPE), waste containment, and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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